Cas no 2165585-12-4 ((4R,6S)-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-4-ol)
(4R,6S)-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrido[3,2-f]pyrrolo[1,2-a][1,4]diazepin-9-ol, 6,7,7a,8,9,10-hexahydro-, (7aS,9R)-
- (4R,6S)-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-4-ol
-
- MDL: MFCD31667359
- Inchi: 1S/C11H15N3O/c15-10-4-9-6-12-5-8-2-1-3-13-11(8)14(9)7-10/h1-3,9-10,12,15H,4-7H2/t9-,10+/m0/s1
- InChI Key: GLNGBKGGUPEOKM-VHSXEESVSA-N
- SMILES: N12C[C@H](O)C[C@@]1([H])CNCC1=CC=CN=C12
(4R,6S)-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-313481-0.05g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95.0% | 0.05g |
$315.0 | 2025-03-19 | |
| Enamine | EN300-313481-0.1g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95.0% | 0.1g |
$470.0 | 2025-03-19 | |
| Enamine | EN300-313481-0.25g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95.0% | 0.25g |
$672.0 | 2025-03-19 | |
| Enamine | EN300-313481-0.5g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95.0% | 0.5g |
$1058.0 | 2025-03-19 | |
| Enamine | EN300-313481-1.0g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95.0% | 1.0g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-313481-2.5g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95.0% | 2.5g |
$2660.0 | 2025-03-19 | |
| Enamine | EN300-313481-5.0g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95.0% | 5.0g |
$3935.0 | 2025-03-19 | |
| Enamine | EN300-313481-10.0g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95.0% | 10.0g |
$5837.0 | 2025-03-19 | |
| Enamine | EN300-313481-1g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95% | 1g |
$1357.0 | 2023-09-05 | |
| Enamine | EN300-313481-5g |
(4R,6S)-2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-4-ol |
2165585-12-4 | 95% | 5g |
$3935.0 | 2023-09-05 |
(4R,6S)-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-4-ol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (4R,6S)-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-4-ol
Exploring (4R,6S)-2,8,14-triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-4-ol (CAS No. 2165585-12-4): A Comprehensive Overview
In the realm of organic chemistry, (4R,6S)-2,8,14-triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-4-ol (CAS No. 2165585-12-4) stands out as a fascinating compound with a complex structure and promising applications. This tricyclic molecule, characterized by its unique nitrogen-containing rings, has garnered significant attention from researchers and industry professionals alike. Its intricate architecture, featuring a blend of azatricyclic and aromatic components, makes it a subject of intense study in medicinal chemistry and materials science.
The chemical properties of (4R,6S)-2,8,14-triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-4-ol are particularly noteworthy. The compound's stereochemistry, indicated by the (4R,6S) configuration, plays a crucial role in its biological activity and interactions with other molecules. Researchers have found that the hydroxyl group at position 4 contributes significantly to the compound's solubility and hydrogen-bonding capacity, factors that are essential for its potential applications in drug development and molecular recognition systems.
Recent studies have explored the pharmaceutical potential of this compound, particularly in the context of central nervous system (CNS) disorders. The tricyclic framework of (4R,6S)-2,8,14-triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-4-ol bears structural similarities to known neuromodulators, prompting investigations into its possible effects on neurotransmitter systems. While still in early stages, these studies have shown promising results in vitro, sparking interest in further preclinical evaluation.
From a synthetic chemistry perspective, the preparation of 2165585-12-4 presents interesting challenges and opportunities. The construction of its tricyclic core requires sophisticated strategies, often involving key steps such as intramolecular cyclizations and stereoselective transformations. Recent advances in catalytic methods have enabled more efficient routes to this compound, with particular focus on controlling the critical (4R,6S) stereochemistry. These synthetic developments have important implications for scaling up production and exploring structural analogs.
The material science applications of (4R,6S)-2,8,14-triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-4-ol are another area of growing interest. Its rigid, polycyclic structure and nitrogen-rich composition make it a potential candidate for developing novel organic electronic materials. Researchers are particularly interested in its possible use as a building block for organic semiconductors or as a component in molecular recognition systems for sensor applications.
In the context of drug discovery, the pharmacophore analysis of this compound reveals several interesting features. The spatial arrangement of its nitrogen atoms and hydroxyl group creates a unique three-dimensional pattern that could interact with various biological targets. Computational modeling studies suggest potential affinity for certain enzyme families, particularly those involved in neurotransmitter metabolism and signal transduction pathways.
The stability and formulation aspects of CAS 2165585-12-4 have also been subjects of investigation. Studies indicate that the compound demonstrates reasonable stability under standard storage conditions, though precautions against moisture and light exposure are recommended. Formulation scientists have explored various salt forms and prodrug strategies to optimize its physicochemical properties for potential therapeutic applications.
From a market perspective, the demand for specialized compounds like (4R,6S)-2,8,14-triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-4-ol has been steadily increasing. Pharmaceutical and biotechnology companies are actively seeking novel chemical entities with unique structural features for their drug discovery pipelines. The compound's availability from specialized chemical suppliers has made it accessible for research purposes, though larger-scale production would require further process optimization.
Recent patent literature reveals growing interest in this chemical space, with several applications mentioning derivatives of 2165585-12-4 for various indications. This intellectual property activity suggests that the compound and its analogs are being seriously considered for commercial development, particularly in areas addressing unmet medical needs in neurology and psychiatry.
Looking ahead, the future research directions for (4R,6S)-2,8,14-triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-4-ol appear promising. Scientists are particularly interested in exploring its structure-activity relationships through systematic modification of its various functional groups. Additionally, the development of more efficient synthetic routes and the investigation of its potential in materials science applications represent exciting avenues for future investigation.
For researchers working with CAS 2165585-12-4, proper handling and characterization are essential. While not classified as hazardous, standard laboratory precautions should be observed. Analytical methods such as HPLC, NMR, and mass spectrometry have proven effective for quality control and characterization of this compound, ensuring reliable results in research applications.
The scientific community continues to uncover new aspects of this intriguing molecule. As research progresses, we can anticipate more detailed understanding of its properties and potential applications. The unique combination of structural features in (4R,6S)-2,8,14-triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-4-ol ensures its place as a compound of significant interest across multiple disciplines of chemistry and beyond.
2165585-12-4 ((4R,6S)-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)